Cas no 2770545-44-1 (1-(9H-fluoren-9-yl)methyl 4-methyl 4-ethenylpiperidine-1,4-dicarboxylate)

• Product Name: 1-(9H-fluoren-9-yl)methyl 4-methyl 4-ethenylpiperidine-1,4-dicarboxylate
• CAS No: 2770545-44-1
• MF: C₂₄H₂₅NO₄
• MW: 391.45960688591
• CID: 5562033
• PubChem ID: 165992152
• Update Time: 2025-07-13

1-(9H-fluoren-9-yl)methyl 4-methyl 4-ethenylpiperidine-1,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-37397474
• 2770545-44-1
• 1-(9H-fluoren-9-yl)methyl 4-methyl 4-ethenylpiperidine-1,4-dicarboxylate

• Inchi： 1S/C24H25NO4/c1-3-24(22(26)28-2)12-14-25(15-13-24)23(27)29-16-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h3-11,21H,1,12-16H2,2H3
• InChI Key： NBQSTGIBFMCRCW-UHFFFAOYSA-N
• SMILES： O(C(N1CCC(C(=O)OC)(C=C)CC1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 391.17835828g/mol
• Monoisotopic Mass: 391.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 602
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 55.8Ų

Additional information on 1-(9H-fluoren-9-yl)methyl 4-methyl 4-ethenylpiperidine-1,4-dicarboxylate

1-(9H-Fluoren-9-yl)methyl 4-methyl 4-ethenylpiperidine-1,4-dicarboxylate (CAS No. 2770545-44-1): An Overview

1-(9H-fluoren-9-yl)methyl 4-methyl 4-ethenylpiperidine-1,4-dicarboxylate (CAS No. 2770545-44-1) is a complex organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields, including medicinal chemistry and materials science. This compound belongs to the class of piperidine derivatives, which are known for their diverse biological activities and synthetic utility.

The molecular structure of 1-(9H-fluoren-9-yl)methyl 4-methyl 4-ethenylpiperidine-1,4-dicarboxylate is characterized by the presence of a fluorene moiety, a piperidine ring, and a vinyl group. The fluorene unit, a tricyclic aromatic hydrocarbon, imparts significant photophysical properties to the molecule, making it an attractive candidate for applications in photodynamic therapy (PDT) and fluorescence imaging. The piperidine ring, on the other hand, provides a flexible scaffold that can be readily functionalized to modulate the compound's biological activity and physicochemical properties.

Recent studies have explored the potential of 1-(9H-fluoren-9-yl)methyl 4-methyl 4-ethenylpiperidine-1,4-dicarboxylate in various therapeutic contexts. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antiproliferative activity against several cancer cell lines. The researchers found that the fluorene moiety plays a crucial role in enhancing the compound's cytotoxicity by facilitating cellular uptake and inducing apoptosis. Additionally, the vinyl group was shown to improve the compound's solubility and stability in biological media, further enhancing its therapeutic potential.

In another study, researchers investigated the use of 1-(9H-fluoren-9-yl)methyl 4-methyl 4-ethenylpiperidine-1,4-dicarboxylate as a fluorescent probe for intracellular imaging. The compound's strong fluorescence emission and low cytotoxicity make it an ideal candidate for real-time monitoring of cellular processes. The study demonstrated that the compound could effectively label mitochondria and lysosomes in living cells, providing valuable insights into cellular dynamics and organelle function.

The synthetic accessibility of 1-(9H-fluoren-9-yl)methyl 4-methyl 4-ethenylpiperidine-1,4-dicarboxylate has also been a subject of interest. A recent paper in Organic Letters described an efficient synthetic route to this compound using palladium-catalyzed cross-coupling reactions. The method involves the sequential coupling of a fluorene derivative with a piperidine carboxylic acid followed by esterification with methanol and vinyl iodide. This approach not only simplifies the synthesis but also allows for easy modification of the molecular structure to generate analogs with tailored properties.

The versatility of 1-(9H-fluoren-9-yl)methyl 4-methyl 4-ethenylpiperidine-1,4-dicarboxylate extends beyond its therapeutic applications. In materials science, this compound has been explored as a building block for supramolecular assemblies and functional polymers. Its ability to form stable complexes with metal ions and its inherent fluorescence make it an attractive candidate for developing stimuli-responsive materials and sensors.

In conclusion, 1-(9H-fluoren-9-yl)methyl 4-methyl 4-ethenylpiperidine-1,4-dicarboxylate (CAS No. 2770545-44-1) is a multifaceted compound with promising applications in medicinal chemistry, materials science, and biotechnology. Ongoing research continues to uncover new aspects of its structure-function relationships and potential uses, solidifying its position as an important molecule in modern scientific inquiry.